Cas no 1538932-02-3 (6-bromo-1-(1H-1,2,4-triazol-3-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6-bromo-1-(1H-1,2,4-triazol-3-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1538932-02-3
• MF: C₁₁H₁₁BrN₄
• MW: 279.135840654373
• MDL: MFCD34550611
• CID: 5637603
• PubChem ID: 83361894
• Update Time: 2025-07-21

6-bromo-1-(1H-1,2,4-triazol-3-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1538932-02-3
• EN300-28243684
• 6-bromo-1-(1H-1,2,4-triazol-3-yl)-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD34550611
• Inchi： 1S/C11H11BrN4/c12-8-1-2-9-7(5-8)3-4-13-10(9)11-14-6-15-16-11/h1-2,5-6,10,13H,3-4H2,(H,14,15,16)
• InChI Key： BLPWXACGPHFAFO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCNC2C1=NC=NN1

Computed Properties

• Exact Mass: 278.01671g/mol
• Monoisotopic Mass: 278.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6-bromo-1-(1H-1,2,4-triazol-3-yl)-1,2,3,4-tetrahydroisoquinoline

Recent Advances in the Study of 6-bromo-1-(1H-1,2,4-triazol-3-yl)-1,2,3,4-tetrahydroisoquinoline (CAS: 1538932-02-3)

The compound 6-bromo-1-(1H-1,2,4-triazol-3-yl)-1,2,3,4-tetrahydroisoquinoline (CAS: 1538932-02-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a tetrahydroisoquinoline scaffold fused with a 1,2,4-triazole moiety, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

One of the key areas of research has been the exploration of 6-bromo-1-(1H-1,2,4-triazol-3-yl)-1,2,3,4-tetrahydroisoquinoline as a modulator of neurotransmitter receptors. Preliminary in vitro studies have demonstrated its high affinity for specific GABA_A receptor subtypes, suggesting potential applications in the treatment of anxiety and epilepsy. The bromo substituent at the 6-position has been shown to play a critical role in enhancing binding affinity and selectivity, as evidenced by structure-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023).

In addition to its CNS activity, recent investigations have highlighted the compound's antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 6-bromo-1-(1H-1,2,4-triazol-3-yl)-1,2,3,4-tetrahydroisoquinoline exhibits potent inhibitory activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) comparable to current frontline antibiotics. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, although further studies are needed to fully elucidate the molecular targets.

The synthetic routes to 6-bromo-1-(1H-1,2,4-triazol-3-yl)-1,2,3,4-tetrahydroisoquinoline have also been optimized in recent years. A novel one-pot synthesis methodology developed by researchers at the University of Cambridge (2023) has significantly improved yield (up to 78%) and purity (>99%) while reducing the number of purification steps. This advancement is particularly important for scaling up production for preclinical studies and potential commercial applications.

Pharmacokinetic studies of 6-bromo-1-(1H-1,2,4-triazol-3-yl)-1,2,3,4-tetrahydroisoquinoline in animal models have shown favorable blood-brain barrier penetration and metabolic stability, with a half-life of approximately 4.5 hours in rodents. These properties, combined with its low cytotoxicity profile (IC₅₀ > 100 μM in HEK293 cells), make it an attractive lead compound for further development. Current research efforts are focused on developing prodrug derivatives to enhance oral bioavailability and tissue distribution.

Looking forward, the unique structural features and demonstrated biological activities of 6-bromo-1-(1H-1,2,4-triazol-3-yl)-1,2,3,4-tetrahydroisoquinoline position it as a versatile scaffold for medicinal chemistry optimization. Several pharmaceutical companies have included derivatives of this compound in their pipelines for CNS and anti-infective drug discovery programs. Future research directions are likely to explore its potential in other therapeutic areas, including oncology and inflammation, where similar heterocyclic compounds have shown promise.